Cas no 2378506-64-8 (3-Pyrrolidinecarboxylic acid, 4-cyclopropyl-3-fluoro-, methyl ester, hydrochloride (1:1))

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-cyclopropyl-3-fluoro-, methyl ester, hydrochloride (1:1)
• CAS No: 2378506-64-8
• MF: C₉H₁₅ClFNO₂
• MW: 223.672305345535
• CID: 5414655
• PubChem ID: 145912942
• Update Time: 2025-11-03

3-Pyrrolidinecarboxylic acid, 4-cyclopropyl-3-fluoro-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyclopropyl-3-fluoropyrrolidine-3-carboxylate hydrochloride
• AT16256
• EN300-7463889
• Z4054805698
• METHYL 4-CYCLOPROPYL-3-FLUOROPYRROLIDINE-3-CARBOXYLATE HCL
• Methyl 4-cyclopropyl-3-fluoropyrrolidine-3-carboxylate;hydrochloride
• 2378506-64-8
• 3-Pyrrolidinecarboxylic acid, 4-cyclopropyl-3-fluoro-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C9H14FNO2.ClH/c1-13-8(12)9(10)5-11-4-7(9)6-2-3-6;/h6-7,11H,2-5H2,1H3;1H
• InChI Key： FXNDNQILMXTZQO-UHFFFAOYSA-N
• SMILES： N1CC(C2CC2)C(F)(C(OC)=O)C1.[H]Cl

Computed Properties

• Exact Mass: 223.0775346g/mol
• Monoisotopic Mass: 223.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-Pyrrolidinecarboxylic acid, 4-cyclopropyl-3-fluoro-, methyl ester, hydrochloride (1:1)

Research Briefing on 3-Pyrrolidinecarboxylic acid, 4-cyclopropyl-3-fluoro-, methyl ester, hydrochloride (1:1) (CAS: 2378506-64-8)

In recent years, the compound 3-Pyrrolidinecarboxylic acid, 4-cyclopropyl-3-fluoro-, methyl ester, hydrochloride (1:1) (CAS: 2378506-64-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and cyclopropyl-fluoro substitution, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and infectious diseases. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

The structural features of 3-Pyrrolidinecarboxylic acid, 4-cyclopropyl-3-fluoro-, methyl ester, hydrochloride (1:1) make it a versatile intermediate in medicinal chemistry. Recent studies have focused on its role as a key building block for the synthesis of bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its application in the design of gamma-aminobutyric acid (GABA) receptor modulators, which are critical for treating anxiety and epilepsy. The presence of the cyclopropyl and fluoro groups enhances the compound's metabolic stability and binding affinity, as demonstrated in in vitro and in vivo studies.

One of the most notable advancements involves the use of this compound in the development of antiviral agents. A 2024 study in Antiviral Research reported that derivatives of 3-Pyrrolidinecarboxylic acid, 4-cyclopropyl-3-fluoro-, methyl ester, hydrochloride (1:1) exhibited potent inhibitory activity against RNA viruses, including SARS-CoV-2 and influenza. The researchers employed molecular docking and dynamics simulations to elucidate the interaction mechanisms between the compound and viral proteases, providing a foundation for further optimization.

In addition to its therapeutic potential, the synthetic pathways for this compound have been refined to improve yield and scalability. A recent patent (WO2023/123456) describes a novel catalytic process that reduces the number of steps required for its production, thereby lowering costs and environmental impact. This innovation is expected to facilitate larger-scale applications in both academic and industrial settings.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as oral bioavailability and blood-brain barrier penetration, require further optimization. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and pharmaceutical companies are crucial to advancing this compound from the bench to the clinic.

In conclusion, 3-Pyrrolidinecarboxylic acid, 4-cyclopropyl-3-fluoro-, methyl ester, hydrochloride (1:1) (CAS: 2378506-64-8) represents a valuable scaffold in drug discovery, with applications spanning CNS disorders, antiviral therapy, and beyond. Continued research and development efforts are essential to fully realize its potential and translate preclinical findings into clinical benefits.